Cas no 677751-53-0 (2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile)

• Product Name: 2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile
• CAS No: 677751-53-0
• MF: C₈Cl₃IN₂
• MW: 357.362470626831
• CID: 2798395
• PubChem ID: 71367695
• Update Time: 2025-04-21

2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 677751-53-0
• 2,5,6-trichloro-4-iodoisophthalonitrile
• 2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile
• DTXSID90790807

• Inchi： 1S/C8Cl3IN2/c9-5-3(1-13)6(10)7(11)8(12)4(5)2-14
• InChI Key： OVYQAZOBAQNBQH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C#N)C(=C1C#N)Cl)Cl)Cl

Computed Properties

• Exact Mass: 355.81718Da
• Monoisotopic Mass: 355.81718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų